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Abstract
Diglycolic acid, also known as 2,2'-oxydiacetic acid, is a dicarboxylic acid that has found

applications in various fields, from the synthesis of polymers and plasticizers to its use as a

chelating agent. Its history is rooted in the foundational period of organic chemistry in the mid-

19th century. This guide provides a comprehensive overview of the history of its discovery, the

evolution of its synthetic methodologies, and its key physicochemical properties. Detailed

experimental protocols for its preparation are provided, along with a summary of its

toxicological profile, which is of particular relevance in the context of diethylene glycol

metabolism.

Introduction: A Historical Perspective
The mid-19th century was a transformative era for chemistry, with the rejection of vitalism—the

theory that organic compounds could only be produced by living organisms—paving the way

for the laboratory synthesis of a vast array of carbon-based molecules.[1][2][3] It was within this

vibrant scientific landscape that diglycolic acid was first described.

The initial preparations of diglycolic acid were reported in 1861, independently, by two

prominent chemists: the French chemist Charles Adolphe Wurtz and the German chemist

Wilhelm Heinrich Heintz.[4]
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Charles Adolphe Wurtz (1817-1884) was a significant figure in the development of organic

chemistry, known for the Wurtz reaction and his work on glycols and amines.[5][6][7][8][9] His

research into the reactions of ethylene oxide and polyatomic alcohols likely led him to the

oxidation of diethylene glycol.[5]

Wilhelm Heinrich Heintz (1817-1880) was a German structural chemist who made significant

contributions to the understanding of fatty acids and nitrogen-containing organic compounds.

[10][11][12][13][14] His work often involved the study of the reactions of various organic acids,

and it was in this context that he investigated the reaction of chloroacetic acid.[13]

The concurrent discovery of diglycolic acid by these two chemists, through different synthetic

routes, highlights the rapid pace of exploration in organic synthesis during this period.
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A diagram illustrating the independent discovery of diglycolic acid in 1861.

Physicochemical Properties
Diglycolic acid is a white, crystalline solid that is readily soluble in water.[4] Its key physical

and chemical properties are summarized in the table below.
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Property Value Reference

IUPAC Name 2,2'-Oxydiacetic acid [4]

CAS Number 110-99-6 [15]

Molecular Formula C₄H₆O₅ [15]

Molar Mass 134.09 g/mol [15]

Melting Point 140-144 °C [4][15]

pKa₁ 2.79 (at 20 °C) [4]

pKa₂ 3.93 (at 20 °C) [4]

Water Solubility Readily soluble [4]

Ethanol Solubility
Soluble (5% solution is clear to

slightly hazy)
[16]

Appearance
White, odorless, crystalline

solid
[4]

Synthetic Methodologies
The synthesis of diglycolic acid has evolved from the initial laboratory preparations to more

efficient industrial processes. The two primary historical routes remain the foundation for many

modern methods.

Oxidation of Diethylene Glycol
This method, pioneered by Wurtz, involves the oxidation of the primary alcohol groups of

diethylene glycol to carboxylic acids. Various oxidizing agents have been employed over the

years, with nitric acid being one of the most common in early procedures.

Materials:

Diethylene glycol

Concentrated nitric acid (e.g., 68%)
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(Optional) Oxidation catalyst (e.g., vanadium(V) oxide)

Procedure:

In a reaction vessel equipped with a stirrer, thermometer, and a condenser, charge the

diethylene glycol.

Slowly add concentrated nitric acid to the diethylene glycol while maintaining the

temperature of the reaction mixture. The reaction is exothermic and may require external

cooling. A typical reaction temperature is around 70 °C.[4]

(Optional) If using a catalyst, add it to the reaction mixture before the addition of nitric acid.

After the addition of nitric acid is complete, continue to stir the mixture at the reaction

temperature for a specified period to ensure complete oxidation.

Upon completion of the reaction, the diglycolic acid can be isolated by crystallization. This

may involve cooling the reaction mixture and filtering the resulting precipitate. In some multi-

stage processes, the mother liquor, which may contain unreacted diethylene glycol, is

recycled to improve the overall yield.[4]

Yields: Yields for the nitric acid oxidation can vary significantly depending on the reaction

conditions. Single-stage processes may yield around 58-60%, even with a catalyst.[4]

However, multi-stage processes with recycling of the mother liquor can achieve yields of up to

99%.[4]

Reaction of Chloroacetic Acid with a Base
This method, first reported by Heintz, involves the nucleophilic substitution of the chlorine atom

in chloroacetic acid by a hydroxyl group, followed by ether formation.

Materials:

Chloroacetic acid

Barium hydroxide solution

A suitable acid for acidification (e.g., sulfuric acid)
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Procedure:

In a reaction vessel, dissolve chloroacetic acid in water.

Slowly add a solution of barium hydroxide to the chloroacetic acid solution while heating the

mixture.

Maintain the reaction at an elevated temperature with stirring for a sufficient time to allow the

reaction to go to completion.

After the reaction is complete, cool the mixture and acidify it with a suitable acid, such as

sulfuric acid. This will precipitate the barium as barium sulfate and leave the diglycolic acid
in solution.

Filter the mixture to remove the barium sulfate precipitate.

The diglycolic acid can then be isolated from the aqueous solution by evaporation of the

water, followed by crystallization.

Yields: This method has been reported to produce diglycolic acid in yields of up to 68%.[4]

Modern Industrial Synthesis Methods
While the foundational methods are still relevant, industrial production often employs catalytic

oxidation with air or oxygen to avoid the use of stoichiometric and corrosive oxidizing agents

like nitric acid.

General Procedure: This process involves passing air or oxygen through diethylene glycol in

the presence of a heterogeneous catalyst at elevated temperatures and pressures.

Catalysts:

Platinum-based catalysts can provide yields of around 90%.[4]

Bismuth-platinum catalysts have been reported to achieve yields of up to 95% under

optimized conditions.[4]
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Key synthetic workflows for the preparation of diglycolic acid.

Applications
The applications of diglycolic acid have expanded since its discovery, leveraging its

dicarboxylic acid functionality and chelating properties.

Polymers and Plasticizers: Diesters of diglycolic acid with higher alcohols are used as

plasticizers for polymers such as polyvinyl chloride (PVC).[4]

Chelating and Descaling Agent: Basic solutions of diglycolic acid are effective in removing

limescale deposits in industrial systems like heat exchangers and boilers, as well as in gas

and oil bores.[4][17]

Organic Synthesis: It serves as a building block in the synthesis of other organic compounds.

[17]

Suture Manufacturing: It is used in the preparation of glycolides, which are precursors for the

manufacture of absorbable sutures.[17]

Toxicology and Biological Significance
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Diglycolic acid is the primary toxic metabolite of diethylene glycol (DEG), a compound that

has been responsible for numerous poisoning incidents.[4] The toxicity of diglycolic acid is

primarily targeted at the kidneys, where it can cause severe complications, including fatal

outcomes.[4]

The mechanism of diglycolic acid-induced toxicity involves mitochondrial dysfunction. It acts

as an inhibitor of succinate dehydrogenase (Complex II) in the electron transport chain. This

inhibition disrupts cellular respiration and leads to a depletion of ATP. Additionally, diglycolic
acid is a calcium chelator, which can further disrupt mitochondrial function.

Mitochondrial Dysfunction

Diethylene Glycol (DEG)

Diglycolic Acid (DGA)

Metabolism in the body

Mitochondrion

Succinate Dehydrogenase Inhibition Calcium Chelation

ATP Depletion

Cellular Injury/Necrosis
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The toxicological pathway of diglycolic acid as a metabolite of diethylene glycol.

Conclusion
The history of diglycolic acid is a microcosm of the development of organic chemistry, from its

early discoveries in the mid-19th century to the development of sophisticated industrial

processes. While its applications are varied, its significance in the field of toxicology as the

toxic metabolite of diethylene glycol underscores the importance of understanding the

metabolic fate of industrial chemicals. This guide has provided a comprehensive overview of

the key aspects of diglycolic acid for researchers and professionals in the chemical and

pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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